Cas no 2090879-29-9 (3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one
• CAS No: 2090879-29-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4775105
• Update Time: 2025-10-31

3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one
• 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C10H20N2O2/c1-2-8-7-12(6-4-9(8)13)10(14)3-5-11/h8-9,13H,2-7,11H2,1H3
• InChI Key： MKEWFEFQUJUVSY-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CCN)=O)CC1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: -0.6
• Topological Polar Surface Area: 66.6

Additional information on 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one

Comprehensive Overview of 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one (CAS No. 2090879-29-9)

3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one (CAS No. 2090879-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperidine core substituted with an ethyl and hydroxyl group, coupled with a propan-1-one moiety bearing an amino group. Such structural characteristics make it a promising candidate for drug discovery, particularly in targeting neurological and metabolic pathways.

The growing interest in 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding, which are critical in the development of novel therapeutics. Its CAS No. 2090879-29-9 serves as a unique identifier, ensuring precise tracking in global chemical databases and regulatory frameworks.

One of the key reasons behind the popularity of this compound is its relevance to current trends in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery platforms, compounds like 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one are being screened for their interactions with specific biological targets. This aligns with the increasing demand for small-molecule inhibitors and modulators in treating complex diseases such as neurodegenerative disorders and metabolic syndromes.

From a synthetic chemistry perspective, the preparation of 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one involves multi-step organic transformations, including amination, hydroxylation, and ketone formation. These processes are often optimized for high yield and purity, making the compound accessible for both academic and industrial research. Its CAS No. 2090879-29-9 is frequently cited in procurement databases, highlighting its commercial availability for researchers worldwide.

In addition to its pharmaceutical potential, 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one is also studied for its physicochemical properties, such as solubility, stability, and bioavailability. These factors are crucial for formulating effective drug candidates, especially in the context of oral administration and blood-brain barrier penetration. Such studies are often complemented by computational modeling to predict its behavior in biological systems.

The compound’s relevance extends to the field of bioconjugation and proteomics, where it may serve as a linker or functional group in the design of probes and labeled molecules. This versatility underscores its utility in cutting-edge research, particularly in the era of multi-omics and high-throughput screening. As a result, CAS No. 2090879-29-9 is increasingly referenced in protocols for chemical biology and diagnostic development.

Looking ahead, the exploration of 3-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)propan-1-one is expected to expand, driven by advancements in synthetic methodologies and analytical techniques. Its integration into combinatorial chemistry libraries and fragment-based drug design initiatives further solidifies its role in modern drug discovery. For researchers and industry professionals, staying updated on the latest findings related to this compound is essential for leveraging its full potential.